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Compound of Interest

Compound Name: Gumelutamide

Cat. No.: B12397225

An essential guide for the safe handling and disposal of Gumelutamide (Bicalutamide),
ensuring the safety of laboratory personnel and the protection of the environment. This
document provides clear, procedural guidance for researchers, scientists, and drug
development professionals.

Gumelutamide, known chemically as Bicalutamide, is a nhon-steroidal anti-androgen used in
the treatment of prostate cancer. Due to its classification as a hazardous substance with
carcinogenic potential and significant aquatic toxicity, proper disposal is paramount to prevent
environmental contamination and ensure workplace safety.

Immediate Safety and Handling Precautions

Before handling Gumelutamide, it is crucial to be familiar with its Safety Data Sheet (SDS).
Key safety precautions include:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,
and eye protection.

» Avoid Dust Generation: Minimize the creation of dust from tablets. If tablets are crushed,
ensure adequate ventilation and consider using a fume hood.

¢ Prevent Contamination: Avoid contact with skin and eyes. Wash hands thoroughly after
handling.
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o Spill Management: In case of a spill, avoid dust generation. Carefully transfer spilled material
to a suitable, labeled container for disposal. The spill area should then be washed with water.

[1]

Quantitative Data for Gumelutamide (Bicalutamide)

The following table summarizes key quantitative data for Bicalutamide, facilitating risk
assessment and handling procedures.
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Property Value Reference

Chemical Identity

N-[4-cyano-3-

trifluoromethyl)phenyl]-3-[(4-
IUPAC Name ( yhphenyll-3-[( 2]

fluorophenyl)sulfonyl]-2-

hydroxy-2-methylpropanamide

CAS Number 90357-06-5 [3]
Molecular Formula Ci1sH14F4N204S [1]
Molecular Weight 430.37 g/mol [4]

Physicochemical Properties

Physical State Fine white to off-white powder

o Practically insoluble (5 mg/L at
Water Solubility

37°C)
pKa ~12
Toxicological Data
Carcinogenicity Suspected of causing cancer

. . May damage fertility or the
Reproductive Toxicity )
unborn child

Ecotoxicological Data

Aquatic Toxicit Very toxic to aquatic life with
uatic Toxici
a Y long lasting effects

Activated Sludge Respiration

o >100 mg/L
Inhibition (3h EC50)

Fish (Pimephales promelas)

0.01 mg/L (10 pg/L
NOEC g/L (10 pg/L)

Biodegradability Not readily biodegradable
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Step-by-Step Disposal Protocol

The primary recommended method for the disposal of Gumelutamide and its contaminated
waste is incineration by an accredited disposal contractor. This ensures the complete
destruction of the active pharmaceutical ingredient, preventing its release into the environment.

Workflow for Proper Disposal:
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Figure 1: Workflow for the proper disposal of Gumelutamide waste.

Key Steps:
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e Segregation: All waste contaminated with Gumelutamide, including unused product, empty
containers, contaminated PPE, and spill cleanup materials, must be segregated as
hazardous pharmaceutical waste.

o Collection: Place all segregated waste into a designated, leak-proof, and clearly labeled
hazardous waste container. The label should identify the contents as "Hazardous
Pharmaceutical Waste" and include the name "Gumelutamide (Bicalutamide)".

o Storage: Store the sealed waste container in a secure, designated area, away from general
laboratory waste and incompatible materials.

» Disposal: Arrange for the collection and disposal of the hazardous waste through an
accredited and licensed waste management contractor. Ensure the contractor is aware of the
nature of the waste and will dispose of it via high-temperature incineration.

What NOT to do:

o DO NOT dispose of Gumelutamide down the drain or in regular trash. Its high aquatic
toxicity can have long-lasting adverse effects on ecosystems.

o DO NOT attempt to neutralize the chemical in the lab without a validated and approved
protocol.

Environmental Fate and Rationale for Incineration

Gumelutamide is not readily biodegradable and can persist in the environment. Studies have
shown that in water-sediment systems, its total system half-life can be between 39 and 69
days. Due to its low water solubility, it is not expected to be strongly adsorbed to sewage
sludge. The combination of its persistence and high aquatic toxicity necessitates a disposal
method that ensures its complete destruction.
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Figure 2: Rationale for incineration based on environmental risks.

By adhering to these procedures, laboratories can ensure the safe and responsible
management of Gumelutamide waste, protecting both personnel and the environment. Always
consult your institution's specific guidelines for hazardous waste disposal and the most current
Safety Data Sheet for the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Gumelutamide (Bicalutamide): A
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397225#gumelutamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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